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Compound of Interest

Compound Name: Ethyl Palmitate-d31

Cat. No.: B565282 Get Quote

For researchers, scientists, and drug development professionals, the use of stable isotope-

labeled internal standards is critical for achieving accurate and reproducible results in

quantitative mass spectrometry. This guide provides an in-depth overview of research-grade

Ethyl Palmitate-d31, a deuterated analog of Ethyl Palmitate, detailing its procurement from

various suppliers and its application in experimental workflows.

Introduction to Ethyl Palmitate-d31
Ethyl Palmitate-d31 is the ethyl ester of palmitic acid where 31 of the hydrogen atoms have

been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for the

quantification of endogenous ethyl palmitate and other fatty acid ethyl esters (FAEEs) in

biological samples. FAEEs are non-oxidative metabolites of ethanol and their measurement

can serve as biomarkers for alcohol consumption. In the field of lipidomics and metabolic

research, Ethyl Palmitate-d31 is an invaluable tool for tracing fatty acid metabolism and

ensuring analytical precision.

Sourcing and Procurement of Research-Grade Ethyl
Palmitate-d31
Several chemical suppliers offer Ethyl Palmitate-d31 for research purposes. The choice of

supplier may depend on factors such as purity, available quantities, cost, and the availability of

detailed technical documentation like a Certificate of Analysis (CoA). Below is a comparative

summary of offerings from prominent suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b565282?utm_src=pdf-interest
https://www.benchchem.com/product/b565282?utm_src=pdf-body
https://www.benchchem.com/product/b565282?utm_src=pdf-body
https://www.benchchem.com/product/b565282?utm_src=pdf-body
https://www.benchchem.com/product/b565282?utm_src=pdf-body
https://www.benchchem.com/product/b565282?utm_src=pdf-body
https://www.benchchem.com/product/b565282?utm_src=pdf-body
https://www.benchchem.com/product/b565282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Available
Quantities

MedChemEx

press

Ethyl

palmitate-d31

1215721-57-

5
C₁₈H₅D₃₁O₂ ≥98.0%[1]

1 mg, 5 mg,

10 mg, 25

mg, 50 mg,

100 mg, 200

mg, 500

mg[1]

LGC

Standards

Ethyl

Palmitate-d31

1215721-57-

5
C₁₈H₅D₃₁O₂

Information

available

upon request

5 mg[2]

Pharmaffiliate

s

Ethyl

Palmitate-d31

1215721-57-

5
C₁₈H₅D₃₁O₂

Information

available

upon request

Inquire for

details

Alfa

Chemistry

Ethyl

Palmitate-d31

1215721-57-

5
C₁₈H₅D₃₁O₂

Information

available

upon request

Inquire for

details

BOC

Sciences

Ethyl

Palmitate-

[d31]

- -

Information

available

upon request

Inquire for

details

Cayman

Chemical*

Palmitic Acid-

d31
39756-30-4 C₁₆HD₃₁O₂

≥98%

Chemical

Purity, ≥99%

Deuterium

Incorporation[

3]

1 g[4]

Note: Cayman Chemical provides the precursor, Palmitic Acid-d31, which can be esterified to

produce Ethyl Palmitate-d31 in the laboratory.
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Ethyl Palmitate-d31 is primarily used as an internal standard in chromatographic and mass

spectrometric analyses. Its application enhances the accuracy of quantification by correcting for

sample loss during preparation and for variations in instrument response.

General Workflow for FAEE Analysis using Ethyl
Palmitate-d31 as an Internal Standard
The following diagram outlines a typical workflow for the analysis of fatty acid ethyl esters

(FAEEs) in biological samples using Ethyl Palmitate-d31 as an internal standard.
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General workflow for FAEE analysis.
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Detailed Experimental Protocol: Quantification of FAEEs
in Plasma by GC-MS
This protocol provides a detailed methodology for the quantification of FAEEs in plasma

samples.

1. Materials and Reagents:

Ethyl Palmitate-d31 (Internal Standard)

Hexane

Acetone

Amino-propyl silica solid-phase extraction (SPE) columns

Anhydrous sodium sulfate

GC-MS grade solvents

2. Sample Preparation:

To 1 mL of plasma, add a known amount of Ethyl Palmitate-d31 solution (e.g., 100 µL of a

10 µg/mL solution in ethanol).

Precipitate proteins by adding 2 mL of cold acetone. Vortex and centrifuge at 3000 rpm for

10 minutes.

Transfer the supernatant to a new tube.

Perform a liquid-liquid extraction by adding 5 mL of hexane, vortexing for 2 minutes, and

centrifuging to separate the phases.

Collect the upper hexane layer and pass it through an amino-propyl silica SPE column to

remove interfering lipids.

Elute the FAEEs with a suitable solvent (e.g., a mixture of hexane and diethyl ether).
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Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small volume of hexane (e.g., 100 µL) for GC-MS analysis.

3. GC-MS Instrumental Parameters:

Gas Chromatograph: Agilent GC system or equivalent.

Column: HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or similar nonpolar column.

Injector: Splitless mode at 280°C.

Oven Program: Initial temperature of 80°C for 2 minutes, ramp at 10°C/min to 290°C, and

hold for 7 minutes.

Carrier Gas: Helium at a constant flow rate of 1.3 mL/min.

Mass Spectrometer: Agilent MS detector or equivalent, operating in electron ionization (EI)

mode.

Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for higher sensitivity and

specificity. Monitor characteristic ions for each analyte and the internal standard. For ethyl

esters of saturated fatty acids, m/z 88 and 101 are recommended.

Metabolic Labeling Studies
Deuterated fatty acids like Palmitic Acid-d31 can be used in metabolic labeling studies to trace

the incorporation of fatty acids into various lipid species and to study fatty acid oxidation.
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Workflow for metabolic labeling studies.
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Conclusion
Research-grade Ethyl Palmitate-d31 is a crucial tool for scientists engaged in lipidomics,

metabolic research, and studies related to alcohol consumption biomarkers. A variety of

suppliers offer this deuterated standard, and the selection should be based on the specific

requirements of the research, including purity and available documentation. The experimental

protocols outlined in this guide provide a solid foundation for the accurate quantification of fatty

acid ethyl esters and for conducting metabolic labeling studies. The use of Ethyl Palmitate-
d31 as an internal standard, coupled with robust analytical methodologies, will undoubtedly

contribute to the generation of high-quality, reliable data in drug development and life sciences

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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